Cas no 2244083-25-6 (Benzene, 1,3-difluoro-2-(3-fluoro-4-nitrophenoxy)-5-(trifluoromethyl)-)

• Product Name: Benzene, 1,3-difluoro-2-(3-fluoro-4-nitrophenoxy)-5-(trifluoromethyl)-
• CAS No: 2244083-25-6
• MF: C₁₃H₅F₆NO₃
• MW: 337.174124479294
• CID: 5155048
• Update Time: 2025-05-20

Benzene, 1,3-difluoro-2-(3-fluoro-4-nitrophenoxy)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3-difluoro-2-(3-fluoro-4-nitrophenoxy)-5-(trifluoromethyl)-

• Inchi： 1S/C13H5F6NO3/c14-8-5-7(1-2-11(8)20(21)22)23-12-9(15)3-6(4-10(12)16)13(17,18)19/h1-5H
• InChI Key： CHSNEIZKUNSBDD-UHFFFAOYSA-N
• SMILES： C1(F)=CC(C(F)(F)F)=CC(F)=C1OC1=CC=C([N+]([O-])=O)C(F)=C1

Additional information on Benzene, 1,3-difluoro-2-(3-fluoro-4-nitrophenoxy)-5-(trifluoromethyl)-

Benzene, 1,3-difluoro-2-(3-fluoro-4-nitrophenoxy)-5-(trifluoromethyl)-

The compound Benzene, 1,3-difluoro-2-(3-fluoro-4-nitrophenoxy)-5-(trifluoromethyl)- (CAS No. 2244083-25-6) is a highly specialized organic molecule with a complex structure that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique substitution pattern on the benzene ring, which includes two fluoro groups at positions 1 and 3, a trifluoromethyl group at position 5, and a phenoxy group substituted with fluoro and nitro groups at position 2. The combination of these substituents imparts distinctive electronic and steric properties to the molecule, making it a valuable compound for various applications.

Recent studies have highlighted the potential of Benzene, 1,3-difluoro-2-(3-fluoro-4-nitrophenoxy)-5-(trifluoromethyl)- in drug discovery. Researchers have explored its ability to modulate key biological targets, such as kinase enzymes and G-protein coupled receptors (GPCRs), which are critical in disease pathways. The trifluoromethyl group at position 5 contributes significantly to the molecule's lipophilicity, enhancing its bioavailability. Meanwhile, the nitro group on the phenoxy substituent introduces electron-withdrawing effects, which can influence the compound's reactivity and selectivity in biological systems.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. Key steps include the introduction of fluoro groups via electrophilic substitution and the coupling of the phenoxy group using nucleophilic aromatic substitution techniques. The presence of multiple electron-withdrawing groups on the benzene ring necessitates careful optimization of reaction conditions to avoid undesired side reactions.

In terms of physical properties, Benzene, 1,3-difluoro-2-(3-fluoro-4-nitrophenoxy)-5-(trifluoromethyl)- exhibits a high melting point due to its rigid structure and strong intermolecular forces. Its solubility in organic solvents is moderate, making it suitable for use in various organic reactions. The compound's stability under thermal and oxidative conditions has also been studied extensively, with findings indicating that it maintains structural integrity under mild reaction conditions.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. Researchers have investigated its use in constructing functional polymers with tailored electronic properties. The combination of fluoro groups and nitro groups provides opportunities for tuning the material's conductivity and mechanical strength, which could be beneficial in electronic devices and sensors.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of Benzene, 1,3-difluoro-2-(3-fluoro-4-nitrophenoxy)-5-(trifluoromethyl)-. Quantum mechanical calculations have revealed that the molecule exhibits significant conjugation across its aromatic system, which enhances its ability to absorb light in specific wavelengths. This property has led to explorations in optoelectronic applications, such as dye-sensitized solar cells and light-emitting diodes (LEDs).

In conclusion, Benzene, 1,3-difluoro-2-(3-fluoro-4-nitrophenoxy)-5-(trifluoromethyl)- (CAS No. 2244083-25-6) is a versatile compound with a wealth of potential applications across multiple disciplines. Its unique structure enables it to serve as both a valuable intermediate in organic synthesis and a functional material for advanced technologies. As research continues to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in both academic and industrial settings.